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Compound of Interest

Compound Name:

(2R)-7-chloro-2-[4-

(dimethylamino)cyclohexyl]-N-

[(4,6-dimethyl-2-oxo-1H-pyridin-3-

yl)methyl]-2,4-dimethyl-1,3-

benzodioxole-5-carboxamide

Cat. No.: B611628 Get Quote

Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals
Introduction

BMS-986142 is a potent and reversible inhibitor of Bruton's Tyrosine Kinase (BTK), a critical

signaling protein in B-lymphocytes and myeloid cells. BTK is a key component of the B-cell

receptor (BCR) and Fc receptor (FcR) signaling pathways, which are implicated in the

pathogenesis of various B-cell malignancies and autoimmune diseases. This document

provides a detailed experimental framework for investigating the synergistic potential of BMS-

986142 in combination with other therapeutic agents. The protocols outlined below are

designed to be adaptable for both oncological and immunological research settings.

Core Concepts of Drug Synergy

Drug synergy occurs when the combined effect of two or more drugs is greater than the sum of

their individual effects. Quantifying synergy is crucial in the development of combination

therapies to enhance therapeutic efficacy and overcome drug resistance. The Chou-Talalay

method is a widely accepted approach for quantifying drug synergy, utilizing the Combination
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Index (CI). A CI value less than 1 indicates synergy, a CI equal to 1 indicates an additive effect,

and a CI greater than 1 indicates antagonism.

I. Signaling Pathways and Experimental Workflow
To visually conceptualize the mechanism of action and the experimental approach, the

following diagrams are provided.

A. Simplified B-Cell Receptor (BCR) Signaling Pathway
and the Role of BTK
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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